Cas no 1312943-75-1 ((4-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}phenyl)boronic acid)

• Product Name: (4-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}phenyl)boronic acid
• CAS No: 1312943-75-1
• MF: C₁₁H₁₀BF₃N₂O₂
• MW: 270.015512943268
• CID: 5149102
• PubChem ID: 61632177
• Update Time: 2025-06-08

(4-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-{[3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}phenyl)boronic acid
• [4-[[3-(Trifluoromethyl)pyrazol-1-yl]methyl]phenyl]boronic acid
• (4-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}phenyl)boronic acid

• Inchi： 1S/C11H10BF3N2O2/c13-11(14,15)10-5-6-17(16-10)7-8-1-3-9(4-2-8)12(18)19/h1-6,18-19H,7H2
• InChI Key： VVSCDYKEAQEWBH-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CC2C=CC(B(O)O)=CC=2)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 296
• Topological Polar Surface Area: 58.3

Additional information on (4-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}phenyl)boronic acid

Research Briefing on (4-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}phenyl)boronic acid (CAS: 1312943-75-1)

The compound (4-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}phenyl)boronic acid (CAS: 1312943-75-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This boronic acid derivative is particularly notable for its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex bioactive molecules. Recent studies have explored its utility in the development of novel therapeutics, including kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

One of the most promising applications of (4-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}phenyl)boronic acid is in the design of covalent inhibitors. The boronic acid moiety can form reversible covalent bonds with active-site serine residues in enzymes, making it an attractive pharmacophore for targeting proteases and other hydrolases. For instance, recent research has demonstrated its efficacy in the inhibition of thrombin and factor Xa, which are critical targets in anticoagulant therapy. The trifluoromethylpyrazole group further enhances the compound's metabolic stability and binding affinity, as evidenced by pharmacokinetic studies.

In addition to its role in covalent inhibition, this compound has been investigated for its potential in boron neutron capture therapy (BNCT). The high neutron capture cross-section of boron-10 makes it a promising candidate for targeted cancer therapy. Preliminary in vitro studies have shown that (4-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}phenyl)boronic acid can be selectively delivered to tumor cells, where it can undergo neutron-induced fission to release cytotoxic particles. This dual functionality—both as a therapeutic agent and a diagnostic tool—underscores its broad utility in oncology.

Recent advancements in synthetic methodologies have also improved the accessibility of (4-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}phenyl)boronic acid. A 2023 study published in the Journal of Medicinal Chemistry reported a streamlined, one-pot synthesis route that significantly reduces production costs and increases yield. This development is particularly relevant for large-scale pharmaceutical manufacturing, where cost-efficiency and scalability are paramount. The study also highlighted the compound's compatibility with continuous flow chemistry, further enhancing its industrial applicability.

Despite its promising attributes, challenges remain in the clinical translation of (4-{3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}phenyl)boronic acid. Issues such as off-target effects and potential toxicity in healthy tissues need to be addressed through rigorous preclinical testing. However, ongoing research efforts, including structure-activity relationship (SAR) studies and computational modeling, are paving the way for optimized derivatives with improved selectivity and safety profiles. As the field advances, this compound is poised to play a pivotal role in the next generation of targeted therapies.